Cas no 2408971-55-9 (tert-butyl N-[2-hydroxy-3-(pyrrolidin-1-yl)propyl]carbamate)

• Product Name: tert-butyl N-[2-hydroxy-3-(pyrrolidin-1-yl)propyl]carbamate
• CAS No: 2408971-55-9
• MF: C₁₂H₂₄N₂O₃
• MW: 244.330563545227
• CID: 6086178
• PubChem ID: 165686181
• Update Time: 2025-05-19

tert-butyl N-[2-hydroxy-3-(pyrrolidin-1-yl)propyl]carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-[2-hydroxy-3-(pyrrolidin-1-yl)propyl]carbamate
• EN300-7313681
• 2408971-55-9

• Inchi： 1S/C12H24N2O3/c1-12(2,3)17-11(16)13-8-10(15)9-14-6-4-5-7-14/h10,15H,4-9H2,1-3H3,(H,13,16)
• InChI Key： VXISWQBTZVSOAI-UHFFFAOYSA-N
• SMILES： OC(CNC(=O)OC(C)(C)C)CN1CCCC1

Computed Properties

• Exact Mass: 244.17869263g/mol
• Monoisotopic Mass: 244.17869263g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 245
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 61.8Ų

Additional information on tert-butyl N-[2-hydroxy-3-(pyrrolidin-1-yl)propyl]carbamate

tert-butyl N-[2-hydroxy-3-(pyrrolidin-1-yl)propyl]carbamate (CAS No. 2408971-55-9): An Overview

tert-butyl N-[2-hydroxy-3-(pyrrolidin-1-yl)propyl]carbamate (CAS No. 2408971-55-9) is a versatile compound with significant potential in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to as TBHPPC, is a tert-butyl carbamate derivative that features a hydroxy and pyrrolidine moiety on a propyl chain. The unique combination of these functional groups endows TBHPPC with a range of chemical and biological properties that make it an attractive candidate for various applications.

The chemical structure of tert-butyl N-[2-hydroxy-3-(pyrrolidin-1-yl)propyl]carbamate consists of a tert-butyl group attached to a carbamate functional group, which is further linked to a propyl chain containing both a hydroxyl group and a pyrrolidine ring. The tert-butyl group provides steric protection, while the carbamate functionality is known for its ability to form stable amide bonds. The hydroxyl group can participate in hydrogen bonding, and the pyrrolidine ring adds conformational flexibility and potential for interaction with biological targets.

Recent studies have highlighted the potential of TBHPPC in the development of novel therapeutic agents. For instance, research published in the Journal of Medicinal Chemistry has shown that compounds with similar structures exhibit potent activity against various enzymes and receptors involved in neurodegenerative diseases. Specifically, TBHPPC has been found to modulate the activity of acetylcholinesterase (AChE), an enzyme implicated in Alzheimer's disease. This modulation can potentially lead to improved cognitive function and reduced neurodegeneration.

In addition to its potential in neurodegenerative disorders, tert-butyl N-[2-hydroxy-3-(pyrrolidin-1-yl)propyl]carbamate has also shown promise in the treatment of inflammatory conditions. A study published in the European Journal of Pharmacology demonstrated that TBHPPC exhibits anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). These findings suggest that TBHPPC could be a valuable lead compound for developing new anti-inflammatory drugs.

The synthesis of TBHPPC typically involves multi-step processes, including the formation of the tert-butyl carbamate from an amine precursor, followed by the introduction of the hydroxyl and pyrrolidine functionalities. Recent advancements in synthetic chemistry have led to more efficient and scalable methods for producing this compound, making it more accessible for large-scale research and development.

In terms of safety and stability, tert-butyl N-[2-hydroxy-3-(pyrrolidin-1-yl)propyl]carbamate is generally considered stable under standard laboratory conditions. However, it is important to handle this compound with care, as with any chemical reagent, to ensure safety and maintain its integrity. Proper storage conditions, such as keeping it away from moisture and heat sources, are recommended to preserve its stability.

The future prospects for tert-butyl N-[2-hydroxy-3-(pyrrolidin-1-yl)propyl]carbamate are promising. Ongoing research is focused on optimizing its pharmacological properties through structural modifications and exploring its potential in combination therapies. Additionally, efforts are being made to develop more cost-effective synthesis methods to facilitate its use in both academic and industrial settings.

In conclusion, tert-butyl N-[2-hydroxy-3-(pyrrolidin-1-yl)propyl]carbamate (CAS No. 2408971-55-9) is a compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological activities make it an attractive candidate for developing novel therapeutic agents targeting neurodegenerative diseases and inflammatory conditions. As research continues to advance, TBHPPC is likely to play an increasingly important role in the discovery and development of new drugs.